5-{[(4-fluorophenyl)methyl]sulfanyl}-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H-imidazo[1,2-c]quinazolin-3-one
• InChI: InChI=1S/C29H26FN5O2S/c30-21-12-10-20(11-13-21)19-38-29-32-24-9-5-4-8-23(24)27-31-25(28(37)35(27)29)18-26(36)34-16-14-33(15-17-34)22-6-2-1-3-7-22/h1-13,25H,14-19H2
• InChI Key: ZMEZYLPMEUNKQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CC3C(=O)N4C(=N3)C5=CC=CC=C5N=C4SCC6=CC=C(C=C6)F
• Molecular Formula: C29H26FN5O2S
• Molecular Weight: 527.6 g/mol

Description

5-{[(4-fluorophenyl)methyl]sulfanyl}-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C29H26FN5O2S and its molecular weight is 527.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

This compound belongs to a class of chemical entities known for their versatility in biological activities. The scientific research around derivatives similar to 5-{[(4-fluorophenyl)methyl]sulfanyl}-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one highlights their synthesis and evaluation in various biological applications:

• Antiulcer Activity : Derivatives of the compound have been synthesized and tested for their antiulcer activity, showing significant potential compared to omeprazole, a standard antiulcer medication (Patil, Ganguly, & Surana, 2010).
• Antibacterial Activity : Some synthesized derivatives have demonstrated excellent growth inhibition activity against bacterial strains, outperforming commercial standards such as penicillin-G and streptomycin (Mood, Boda, & Guguloth, 2022).
• Antihypertensive Agents : Studies have identified derivatives as potent and selective alpha 1-adrenoceptor antagonists, showing promise as antihypertensive agents (Chern et al., 1993).
• Antitumor Activity : Synthesized derivatives have displayed high anti-monoamine oxidase and antitumor activities, highlighting their potential in cancer treatment (Markosyan et al., 2015).